4-Cyano-3-methylbenzene-1-sulfonyl chloride

• IUPAC Name: 4-cyano-3-methylbenzenesulfonyl chloride
• InChI: InChI=1S/C8H6ClNO2S/c1-6-4-8(13(9,11)12)3-2-7(6)5-10/h2-4H,1H3
• InChI Key: JGIAWVZWYDFMBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)Cl)C#N
• Molecular Formula: C8H6ClNO2S
• DSSTOX Substance ID: DTXSID301277302
• Molecular Weight: 215.66 g/mol
• CAS RN: 942199-57-7

Description

4-Cyano-3-methylbenzene-1-sulfonyl chloride is a chemical compound with the molecular formula C8H6ClNO2S and a molecular weight of 215.66. It is a solid substance at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H6ClNO2S/c1-6-2-3-8 (13 (9,11)12)4-7 (6)5-10/h2-4H,1H3. This code provides a specific description of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a melting point of 72-74°C.

Scientific Research Applications

Spectroscopic Studies and Theoretical Analysis

4-Cyano-3-methylbenzene-1-sulfonyl chloride and its derivatives are found in many biologically active compounds. Extensive studies on its spectroscopic properties and chemical significance have been conducted. These studies involve Fourier-transform infrared spectroscopy (FTIR), density functional theory (B3LYP), and ab initio (HF) methods to understand molecular geometry, electronic properties (HOMO-LUMO gap), and nonlinear optical (NLO) activities. This research provides insights into the charge transfer interactions and molecular stability of such compounds (Nagarajan & Krishnakumar, 2018).

Novel Synthesis Methods

Innovative approaches to synthesizing sulfonyl chlorides, including this compound, have been developed. These methods are crucial for producing detergents, pharmaceuticals, dyes, and other important chemicals. One such method involves the oxidation of thiols and disulfides with chlorine dioxide, offering a high yield and simplicity without the need for extreme conditions (Lezina, Rubtsova, & Kuchin, 2011).

Catalysis and Hydrolysis Studies

Research into the catalytic properties of sulfonyl chlorides in hydrolysis reactions has shown how substrate structure influences these reactions. The study on the hydrolysis of sulfonyl chlorides in water-2-propanol mixtures highlights the impact of molecular structure on the activation energy and reaction pathways, illustrating the complex interplay between solvent structure and reactivity (Ivanov et al., 2005).

Synthesis of Heterocyclic Compounds

Sulfonyl chlorides serve as key intermediates in the synthesis of biologically active heterocycles. Studies have demonstrated the effectiveness of using specific sulfonyl chlorides in reactions with various compounds to create novel heterocyclic derivatives with potential antimicrobial activity and as surface active agents. This underscores the importance of sulfonyl chlorides in medicinal chemistry and materials science (El-Sayed, 2006).

Solid-Phase Synthesis Techniques

The application of solid-phase synthesis techniques using sulfonyl chloride derivatives has been explored for creating complex molecules. This method, exemplified by the synthesis of N-p-Methylbenzyl benzamide, showcases the utility of sulfonyl chloride in facilitating bond formations under controlled conditions, leading to high-purity products suitable for further application in pharmaceutical development (Luo & Huang, 2004).

Safety and Hazards

This compound may be harmful if swallowed and can cause severe skin burns and eye damage. It is recommended to avoid breathing dust or vapors and to ensure adequate ventilation when handling this compound.

Synthesis routes and methods

Procedure details

The titled compound was prepared analogously to 4-cyano-3-ethoxy-benzenesulfonyl chloride (Intermediate 127c) by replacing 2-ethoxy-4-nitro-benzonitrile with 2-methyl-4-nitro-benzonitrile.